Cas no 342406-10-4 (2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid)
2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid
- 2-(6-Bromobenzo[d][1,3]dioxol-5-yl)thiazolidine-4-carboxylic acid
- ST037339
- 2-(6-bromo-2H-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid
- 2-(6-bromo-2H-benzo[d]1,3-dioxolen-5-yl)-1,3-thiazolidine-4-carboxylic acid
- 2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid
-
- Inchi: 1S/C11H10BrNO4S/c12-6-2-9-8(16-4-17-9)1-5(6)10-13-7(3-18-10)11(14)15/h1-2,7,10,13H,3-4H2,(H,14,15)
- InChI Key: UDKXIQLKNNYCCI-UHFFFAOYSA-N
- SMILES: BrC1C=C2C(=CC=1C1NC(C(=O)O)CS1)OCO2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 345
- Topological Polar Surface Area: 93.1
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Boiling Point: 501.2±50.0 °C at 760 mmHg
- Flash Point: 256.9±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM518494-1g |
2-(6-Bromobenzo[d][1,3]dioxol-5-yl)thiazolidine-4-carboxylic acid |
342406-10-4 | 97% | 1g |
$297 | 2023-03-04 |
2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid
Comprehensive Overview of 2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 342406-10-4)
2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 342406-10-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazolidine derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a benzodioxole moiety and a bromo substituent further enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.
The molecular structure of 2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid combines a thiazolidine ring with a carboxylic acid functional group, offering versatile chemical reactivity. Researchers are particularly interested in its potential as a building block for designing novel drug candidates. For instance, thiazolidine-based compounds have been explored for their role in modulating enzyme activity and targeting specific pathways in diseases such as diabetes and neurodegenerative disorders. The bromo substitution at the 6-position of the benzodioxole ring also provides a handle for further chemical modifications, enabling the synthesis of more complex molecules.
In recent years, the demand for high-purity heterocyclic compounds like 2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid has surged, driven by advancements in drug discovery and medicinal chemistry. This compound is often utilized in high-throughput screening assays to identify potential bioactive molecules. Its compatibility with modern click chemistry techniques and bioconjugation strategies further broadens its applicability in developing targeted therapies and diagnostic tools.
From a synthetic perspective, the preparation of 2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid involves multi-step organic reactions, including cyclization and functional group interconversion. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound and ensure its quality.
The growing interest in sustainable chemistry has also influenced the synthesis and use of 2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid. Efforts are underway to develop greener synthetic routes, such as employing catalytic methods or biocatalysts, to minimize environmental impact. Additionally, the compound's potential role in bioorthogonal chemistry—a field focused on selective chemical reactions in living systems—has sparked further research into its utility for in vivo applications.
In summary, 2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 342406-10-4) represents a promising scaffold in modern chemical and pharmaceutical research. Its structural complexity, combined with its versatility in synthetic and biological contexts, makes it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and biochemical tools.
342406-10-4 (2-(6-Bromo-1,3-benzodioxol-5-yl)-1,3-thiazolidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)